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Compound of Interest

Compound Name:
2,6-di-tert-Butyl-4-

(dimethylaminomethyl)phenol

Cat. No.: B167131 Get Quote

An In-depth Technical Guide to 2,6-di-tert-Butyl-
4-(dimethylaminomethyl)phenol
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,6-di-tert-Butyl-4-(dimethylaminomethyl)phenol, a sterically hindered phenolic

compound. It is intended for researchers, scientists, and drug development professionals who

may utilize this compound in their work.

Chemical Identity and Physical Properties
2,6-di-tert-Butyl-4-(dimethylaminomethyl)phenol, also known by various synonyms and

trade names, is a solid organic compound. Its key identifiers and physical properties are

summarized in the tables below.
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Identifier Value

IUPAC Name
2,6-bis(tert-butyl)-4-

[(dimethylamino)methyl]phenol

CAS Number 88-27-7[1][2][3][4]

Molecular Formula C17H29NO[2][3][4]

Molecular Weight 263.42 g/mol [2][3][4][5]

Synonyms

(3,5-di-tert-Butyl-4-

hydroxybenzyl)dimethylamine, 2,6-Di-tert-butyl-

α-(dimethylamino)-4-cresol, 4-

[(Dimethylamino)methyl]-2,6-bis(1,1-

dimethylethyl)phenol, Antioxidant 703, Agidol 3,

Ethyl 703[1][2][5][6]

InChI Key VMZVBRIIHDRYGK-UHFFFAOYSA-N[4]

SMILES CN(C)Cc1cc(c(O)c(c1)C(C)(C)C)C(C)(C)C

Physical Property Value

Appearance Solid

Melting Point 90-95 °C, 93-94 °C[2][7]

Boiling Point 172 °C at 30 mmHg[2]

Flash Point 138 °C[2][8]

Solubility Soluble in organic solvents, not in water.[3]

Vapor Pressure 0.002 Pa at 25 °C[2]

Chemical Properties and Reactivity
This compound is a hindered phenol, a class of compounds known for their antioxidant

properties. The bulky tert-butyl groups ortho to the hydroxyl group sterically hinder the phenol,

which influences its reactivity and makes it an effective radical scavenger.[3] It is used to

stabilize materials such as lubricating oils, rubber, and synthetic resins against oxidation.[1][2]
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The presence of both a phenolic hydroxyl group and a tertiary amine moiety provides multiple

reactive sites for organic synthesis.[9] The hydroxyl group can undergo reactions like

etherification and esterification, while the dimethylaminomethyl group can be involved in

quaternization or act as a directing group.[9] It is generally stable under normal conditions but

may react with strong oxidizing agents.[3]

Synthesis
2,6-di-tert-Butyl-4-(dimethylaminomethyl)phenol is synthesized via the Mannich reaction.

[10] This is a three-component condensation reaction involving 2,6-di-tert-butylphenol,

formaldehyde, and dimethylamine.[1][2][11]

Reaction Mechanism: Mannich Reaction
The synthesis proceeds through the formation of an iminium ion from dimethylamine and

formaldehyde, which then electrophilically attacks the electron-rich aromatic ring of 2,6-di-tert-

butylphenol at the para position.

Iminium Ion Formation

Electrophilic Aromatic Substitution

Dimethylamine
((CH₃)₂NH)

Eschenmoser's Salt Intermediate
[(CH₃)₂N=CH₂]⁺

+ H₂O

Formaldehyde
(CH₂O)

2,6-di-tert-Butyl-4-
(dimethylaminomethyl)phenol

Electrophilic Attack

2,6-di-tert-butylphenol
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Caption: Synthesis of 2,6-di-tert-Butyl-4-(dimethylaminomethyl)phenol via the Mannich
Reaction.
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Experimental Protocols
Synthesis of 2,6-di-tert-Butyl-4-
(dimethylaminomethyl)phenol
The following is a representative experimental protocol for the synthesis of the title compound

based on the principles of the Mannich reaction.

Materials:

2,6-di-tert-butylphenol

Dimethylamine (25% aqueous solution)

Formaldehyde (37% aqueous solution)

Toluene

Diethyl ether

Heptane

Sodium sulfate (anhydrous)

Procedure:

In a round-bottom flask, dissolve 2,6-di-tert-butylphenol in toluene.

To this solution, add a 25% aqueous solution of dimethylamine at room temperature.

Cool the reaction mixture and add a 37% aqueous formaldehyde solution dropwise,

maintaining a low temperature.

After the addition is complete, warm the mixture and stir for several hours.

Heat the reaction mixture to reflux for a couple of hours to ensure the reaction goes to

completion.

Cool the mixture and dilute it with diethyl ether.
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Transfer the mixture to a separatory funnel and wash the organic layer with water multiple

times.

Dry the organic phase over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to obtain the crude

product.

Recrystallize the crude product from heptane to yield purified white crystals of 2,6-di-tert-
butyl-4-(dimethylaminomethyl)phenol.[12]
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Caption: Experimental workflow for the synthesis and purification of the title compound.
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of the compound.

Spectroscopy Data Availability

Infrared (IR) Spectrum Available[4][13]

¹³C Nuclear Magnetic Resonance (NMR) Available[14]

Mass Spectrometry (Electron Ionization) Available[4][15]

Applications
The primary application of 2,6-di-tert-butyl-4-(dimethylaminomethyl)phenol is as an

antioxidant.[1][2] Its sterically hindered phenolic structure allows it to act as a radical

scavenger, thereby preventing oxidative degradation of materials. In the context of drug

development and organic synthesis, its bifunctional nature makes it a versatile intermediate for

the synthesis of more complex molecules.[7][9]

Antioxidant Mechanism
The antioxidant activity stems from the ability of the phenolic hydroxyl group to donate a

hydrogen atom to a free radical, thus neutralizing it. The resulting phenoxy radical is stabilized

by the bulky tert-butyl groups, preventing it from initiating further radical chain reactions.

Hindered Phenol
(ArOH)

Neutralized Species
(RH)

Stabilized Phenoxy Radical
(ArO•)

H• donation

Free Radical
(R•)

H• acceptance

Click to download full resolution via product page
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Caption: General mechanism of a hindered phenol as a radical scavenging antioxidant.

Safety and Handling
2,6-di-tert-butyl-4-(dimethylaminomethyl)phenol is harmful if swallowed and may cause skin

and eye irritation.[16] It is essential to handle this chemical with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.[17] Work should be

conducted in a well-ventilated area or a fume hood.[8] For detailed safety information, refer to

the Safety Data Sheet (SDS).[8][16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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